Microscopy imaging and quantitative phase contrast mapping in turbid microfluidic channels by digital holography†

Lab on a Chip Pub Date: 2012-05-15 DOI: 10.1039/C2LC40114B

Abstract

We show that sharp imaging and quantitative phase-contrast microcopy is possible in microfluidics in flowing turbid media by digital holography. In fact, in flowing liquids with suspended colloidal particles, clear vision is hindered and cannot be recovered by any other microscopic imaging technique. On the contrary, using digital holography, clear imaging is possible thanks to the Doppler frequency shift experienced by the photons scattered by the flowing colloidal particles, which do not contribute to the interference process, i.e. the recorded hologram. The method is illustrated and imaging results are demonstrated for pure phase objects, i.e. biological cells in microfluidic channels.

Graphical abstract: Microscopy imaging and quantitative phase contrast mapping in turbid microfluidic channels by digital holography
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